BENGHE Foundational & Exploratory

Check Availability & Pricing

Cyclazodone-d5: A Technical Safety and
Handling Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclazodone-d5

Cat. No.: B588233

For distribution to researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the available safety data, handling
precautions, and toxicological information for Cyclazodone-d5. Given that specific safety data
for the deuterated form is limited, this guide primarily relies on data from the parent compound,
Cyclazodone, assuming a similar toxicological profile.

Chemical and Physical Properties

Property Value

2-(cyclopropylamino)-5-phenyl-1,3-oxazol-
4(5H)-one-d5

Chemical Name

Molecular Formula C12H7DsN202
Molecular Weight 221.28 g/mol (approx.)
Not available for d5 variant; 14461-91-7 for
CAS Number
parent compound
Appearance Solid
Melting Point 139-140 °C (parent compound)[1]

Hazard Identification and Classification
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Cyclazodone is classified as a hazardous substance. The following GHS classification is based
on data for the non-deuterated form.[1] Researchers should handle Cyclazodone-d5 with the
same level of caution.

GHS Pictograms:

o lbualt text

o lbualt text

Signal Word: Danger

Hazard Statements:

o H301: Toxic if swallowed.[2][3]

e H311: Toxic in contact with skin.[1]
e H331: Toxic if inhaled.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

Toxicological Data

The primary toxicological information available for Cyclazodone is acute toxicity data in mice.
These studies are crucial for understanding the substance's potential immediate health effects.

Test Species Route Value
LD50 Mouse Oral 80 mg/kg
LD50 Mouse Intraperitoneal 81 mg/kg
LD50 Mouse Subcutaneous 142 mg/kg
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LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population
after a specified test duration.

Experimental Protocols

Detailed experimental protocols for the toxicological studies of Cyclazodone are not publicly
available. However, such studies generally follow standardized guidelines, such as those from
the Organisation for Economic Co-operation and Development (OECD).

General Protocol for Acute Oral Toxicity (based on
OECD Guideline 423)

o Objective: To determine the acute oral toxicity of a substance.
o Test Animals: Typically rodents, such as mice or rats, of a single sex.
e Procedure:
o Asingle dose of the substance is administered orally to a group of animals.

o A stepwise procedure is used, with the results from one group determining the dose for the
next. This minimizes the number of animals required.

o Animals are observed for a period of up to 14 days for signs of toxicity and mortality.

o Observations include changes in skin, fur, eyes, and mucous membranes, as well as
respiratory, circulatory, autonomic, and central nervous system effects.

o Endpoint: The LD50 value is calculated based on the mortality data.
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Acute Oral Toxicity Testing Workflow

Record Mortality Data Analysis Calculate LD50

Dose Administration Observation Period
(Oral Gavage) (Up to 14 days) \

Record Clinical Signs of Toxicity j

Click to download full resolution via product page

Caption: A generalized workflow for acute oral toxicity testing.

Mechanism of Action and Signaling Pathways

Cyclazodone is described as a centrally acting stimulant. While its precise mechanism of action
is not fully elucidated, it is believed to be a dopaminergic stimulant. This suggests that it may
enhance the activity of dopamine in the brain. The following diagram illustrates a plausible,
generalized signaling pathway for a dopaminergic agent.
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Click to download full resolution via product page
Caption: A hypothetical signaling pathway for a dopaminergic stimulant.
Handling and Safety Precautions
Due to its toxicity, strict safety protocols must be followed when handling Cyclazodone-d5.

Engineering Controls:
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o Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.

e Hand Protection: Wear impermeable gloves (e.g., nitrile).

» Body Protection: Wear a lab coat.

o Respiratory Protection: If working outside of a fume hood or with powders, a respirator may
be necessary.

First Aid Measures:

If Swallowed: Rinse mouth. Immediately call a POISON CENTER or doctor.

If on Skin: Remove contaminated clothing. Wash skin with plenty of soap and water.

If Inhaled: Move person to fresh air. If breathing is difficult, give oxygen.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

Storage and Disposal:
o Store in a tightly sealed container in a cool, dry, and well-ventilated place.

» Disposal of Cyclazodone-d5 and its containers must be in accordance with local, regional,
and national regulations. Do not allow it to enter the sewage system.

Conclusion

Cyclazodone-d5 is a research chemical with significant toxicological risks. All handling should
be performed by trained personnel in a controlled laboratory setting with appropriate personal
protective equipment. The information in this guide is intended to supplement, not replace, a
comprehensive risk assessment that should be conducted before any work with this compound
begins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cyclazodone-d5: A Technical Safety and Handling
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588233#cyclazodone-d5-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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